2-[(3-Fluorobenzoyl)-methylamino]acetic acid

• IUPAC Name: 2-[(3-fluorobenzoyl)-methylamino]acetic acid
• InChI: InChI=1S/C10H10FNO3/c1-12(6-9(13)14)10(15)7-3-2-4-8(11)5-7/h2-5H,6H2,1H3,(H,13,14)
• InChI Key: VEBZRMSTXOYCIM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)C(=O)C1=CC(=CC=C1)F
• Molecular Formula: C10H10FNO3
• Molecular Weight: 211.19 g/mol

Description

2-[(3-Fluorobenzoyl)-methylamino]acetic acid, also known as FMAA, is a chemical compound that has been extensively studied for its potential therapeutic applications. FMAA belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs) and has been shown to have anti-inflammatory, analgesic, and antipyretic effects.

Mechanism of Action

The exact mechanism of action of 2-[(3-Fluorobenzoyl)-methylamino]acetic acid is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their inhibition by 2-[(3-Fluorobenzoyl)-methylamino]acetic acid leads to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects:
2-[(3-Fluorobenzoyl)-methylamino]acetic acid has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to inhibit the growth of cancer cells in vitro. 2-[(3-Fluorobenzoyl)-methylamino]acetic acid has been shown to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(3-Fluorobenzoyl)-methylamino]acetic acid is its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects, and has also been studied for its potential use in the treatment of cancer. However, one of the limitations of 2-[(3-Fluorobenzoyl)-methylamino]acetic acid is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 2-[(3-Fluorobenzoyl)-methylamino]acetic acid. One area of research could be the development of more soluble forms of 2-[(3-Fluorobenzoyl)-methylamino]acetic acid, which would make it easier to administer in experimental settings. Another area of research could be the further investigation of 2-[(3-Fluorobenzoyl)-methylamino]acetic acid's potential therapeutic applications, particularly in the treatment of cancer. Additionally, the mechanism of action of 2-[(3-Fluorobenzoyl)-methylamino]acetic acid could be further elucidated, which would provide insight into its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-[(3-Fluorobenzoyl)-methylamino]acetic acid involves the reaction of 3-fluorobenzoyl chloride with glycine methyl ester in the presence of a base. The resulting product is then hydrolyzed to obtain 2-[(3-Fluorobenzoyl)-methylamino]acetic acid. The synthesis method is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

2-[(3-Fluorobenzoyl)-methylamino]acetic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. 2-[(3-Fluorobenzoyl)-methylamino]acetic acid has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.